Cas no 1804223-60-6 (Ethyl 5-(3-bromopropanoyl)-2-cyanobenzoate)

• Product Name: Ethyl 5-(3-bromopropanoyl)-2-cyanobenzoate
• CAS No: 1804223-60-6
• MF: C₁₃H₁₂BrNO₃
• MW: 310.14328289032
• CID: 4956234
• Update Time: 2025-06-08

Ethyl 5-(3-bromopropanoyl)-2-cyanobenzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 5-(3-bromopropanoyl)-2-cyanobenzoate

• Inchi： 1S/C13H12BrNO3/c1-2-18-13(17)11-7-9(12(16)5-6-14)3-4-10(11)8-15/h3-4,7H,2,5-6H2,1H3
• InChI Key： MTTJFNYDKOWSSD-UHFFFAOYSA-N
• SMILES： BrCCC(C1C=CC(C#N)=C(C(=O)OCC)C=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 361
• XLogP3: 2.2
• Topological Polar Surface Area: 67.2

Additional information on Ethyl 5-(3-bromopropanoyl)-2-cyanobenzoate

Ethyl 5-(3-bromopropanoyl)-2-cyanobenzoate (CAS No. 1804223-60-6): An Overview of Its Synthesis, Properties, and Applications in Medicinal Chemistry

Ethyl 5-(3-bromopropanoyl)-2-cyanobenzoate (CAS No. 1804223-60-6) is a versatile organic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential biological activities. This compound belongs to the class of benzoic acid derivatives and is characterized by the presence of a cyano group, an ethyl ester, and a brominated propanoyl moiety. The combination of these functional groups imparts a range of chemical properties that make it an interesting candidate for various applications, including drug discovery and materials science.

The synthesis of Ethyl 5-(3-bromopropanoyl)-2-cyanobenzoate typically involves a multi-step process. One common approach is to start with 2-cyanobenzoic acid, which is esterified to form the corresponding ethyl ester. This intermediate is then reacted with 3-bromopropanoyl chloride in the presence of a base such as triethylamine to introduce the brominated propanoyl group. The reaction conditions, including temperature, solvent, and catalyst, are carefully optimized to ensure high yields and purity of the final product.

Recent studies have highlighted the potential of Ethyl 5-(3-bromopropanoyl)-2-cyanobenzoate in various biological contexts. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits significant anti-inflammatory properties. The cyano group and brominated propanoyl moiety are believed to play crucial roles in modulating inflammatory pathways, making it a promising lead for the development of new anti-inflammatory drugs.

In addition to its anti-inflammatory activity, Ethyl 5-(3-bromopropanoyl)-2-cyanobenzoate has also been investigated for its potential as an anticancer agent. Studies have demonstrated that this compound can induce apoptosis in cancer cells by disrupting key signaling pathways involved in cell survival and proliferation. The specific mechanisms by which it exerts these effects are still under investigation, but preliminary results suggest that it may target multiple cellular processes simultaneously.

The physical properties of Ethyl 5-(3-bromopropanoyl)-2-cyanobenzoate are also noteworthy. It is a solid at room temperature with a melting point ranging from 75°C to 78°C. The compound is soluble in common organic solvents such as dichloromethane and ethanol but has limited solubility in water. These properties make it suitable for use in both solution-phase and solid-phase reactions, providing flexibility in synthetic protocols.

Spectroscopic analysis has been instrumental in characterizing the structure of Ethyl 5-(3-bromopropanoyl)-2-cyanobenzoate. Techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS) have confirmed the presence of the key functional groups and provided detailed insights into the molecular structure. These data are essential for ensuring the purity and identity of the compound, which is crucial for its use in research and development.

The safety profile of Ethyl 5-(3-bromopropanoyl)-2-cyanobenzoate has been evaluated through various toxicological studies. While it is generally considered safe for laboratory use under appropriate handling conditions, precautions should be taken to avoid prolonged exposure or ingestion. Safety data sheets (SDS) provide detailed information on handling, storage, and disposal procedures to ensure compliance with regulatory standards.

In conclusion, Ethyl 5-(3-bromopropanoyl)-2-cyanobenzoate (CAS No. 1804223-60-6) is a multifaceted compound with a wide range of potential applications in medicinal chemistry. Its unique combination of functional groups makes it an attractive candidate for further research and development. Ongoing studies continue to explore its biological activities and mechanisms of action, paving the way for new therapeutic strategies in areas such as inflammation and cancer.